Cas no 61702-82-7 (DIISOOCTYLDIGLYCOLATE)

DIISOOCTYLDIGLYCOLATE structure
DIISOOCTYLDIGLYCOLATE structure
Product Name:DIISOOCTYLDIGLYCOLATE
CAS No:61702-82-7
MF:C20H38O5
MW:358.51272726059
CID:954936
PubChem ID:57351555
Update Time:2025-04-19

DIISOOCTYLDIGLYCOLATE Chemical and Physical Properties

Names and Identifiers

    • DIISOOCTYLDIGLYCOLATE
    • 6-methylheptyl 2-[2-(6-methylheptoxy)-2-oxoethoxy]acetate
    • Bis(6-methylheptyl) 2,2'-oxydiacetate
    • DTXSID60722372
    • 61702-82-7
    • Inchi: 1S/C20H38O5/c1-17(2)11-7-5-9-13-24-19(21)15-23-16-20(22)25-14-10-6-8-12-18(3)4/h17-18H,5-16H2,1-4H3
    • InChI Key: QZGLODMZEWWQOM-UHFFFAOYSA-N
    • SMILES: O(C(COCC(=O)OCCCCCC(C)C)=O)CCCCCC(C)C

Computed Properties

  • Exact Mass: 358.27192431g/mol
  • Monoisotopic Mass: 358.27192431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 18
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 61.8Ų
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